(3-((6-Methoxypyrazin-2-yl)oxy)piperidin-1-yl)(quinoxalin-6-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3-((6-Methoxypyrazin-2-yl)oxy)piperidin-1-yl)(quinoxalin-6-yl)methanone, also known as MPQ, is a chemical compound that has been extensively studied for its potential use in scientific research. MPQ is a small molecule that has shown promise in various applications, including drug discovery and development. In
Scientific Research Applications
Antibacterial Activity
A study synthesized a novel series of compounds with a unique tetracyclic structure incorporating thiazolopyrazine and quinolone elements. These compounds exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) isolates, surpassing the activity of the popular antibiotic ofloxacin (Inoue et al., 1994).
Serotonin Receptor Antagonism
Quinoxalin-2-carboxamides were designed and synthesized as serotonin type-3 (5-HT3) receptor antagonists. These compounds showed promising 5-HT3 receptor antagonism, indicating potential applications in neurological or psychiatric disorders (Mahesh et al., 2011).
Antimicrobial Activity
New pyridine derivatives were synthesized and showed variable and modest antimicrobial activity against several bacterial and fungal strains, indicating potential use in developing new antimicrobial agents (Patel et al., 2011).
Anticancer Activity
A mestranol derivative with a piperazine substitution demonstrated potent and selective in vitro and in vivo activities in MCF-7 breast cancer models, suggesting potential for cancer treatment (Perreault et al., 2017).
Bone Turnover
A compound targeting the alpha(v)beta(3) receptor showed promise in in vivo models of bone turnover, which could be relevant for the development of treatments for osteoporosis (Hutchinson et al., 2003).
Anti-Tubercular Activity
Mefloquine derivatives were investigated for their anti-tubercular activities, showing significant in vitro activity against M. tuberculosis, indicating potential for tuberculosis treatment (Wardell et al., 2011).
properties
IUPAC Name |
[3-(6-methoxypyrazin-2-yl)oxypiperidin-1-yl]-quinoxalin-6-ylmethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N5O3/c1-26-17-10-20-11-18(23-17)27-14-3-2-8-24(12-14)19(25)13-4-5-15-16(9-13)22-7-6-21-15/h4-7,9-11,14H,2-3,8,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCTPVLLPWAUTJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=CC(=N1)OC2CCCN(C2)C(=O)C3=CC4=NC=CN=C4C=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-((6-Methoxypyrazin-2-yl)oxy)piperidin-1-yl)(quinoxalin-6-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.